Cas no 2229561-36-6 ({1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine)

• Product Name: {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine
• CAS No: 2229561-36-6
• MF: C₁₄H₁₇F₂N₃
• MW: 265.301689863205
• CID: 5916505
• PubChem ID: 165695980
• Update Time: 2025-10-22

{1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine
• EN300-1956284
• 2229561-36-6
• {1-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-3,3-difluorocyclobutyl}methanamine

• Inchi： 1S/C14H17F2N3/c15-14(16)7-13(8-14,9-17)6-5-12-18-10-3-1-2-4-11(10)19-12/h1-4H,5-9,17H2,(H,18,19)
• InChI Key： IDTOOSIHVCQMMC-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(CCC2=NC3C=CC=CC=3N2)C1)F

Computed Properties

• Exact Mass: 265.13905388g/mol
• Monoisotopic Mass: 265.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7Ų

Additional information on {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine

Introduction to {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2229561-36-6)

{1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2229561-36-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzodiazole moiety and a difluorocyclobutyl group, which contribute to its potential therapeutic applications.

The benzodiazole ring is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit central nervous system (CNS) activity. The presence of this moiety in {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine suggests that it may have similar pharmacological properties, such as anxiolytic, sedative, or anticonvulsant effects. However, the addition of the difluorocyclobutyl group introduces unique chemical and biological properties that differentiate it from traditional benzodiazepines.

The difluorocyclobutyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This can lead to improved pharmacokinetic profiles, such as increased bioavailability and extended half-life. These properties are particularly valuable in drug development, as they can enhance the therapeutic index and reduce the frequency of dosing required for effective treatment.

Recent studies have explored the potential of {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine in various therapeutic areas. One notable area of research is its potential as an anxiolytic agent. Preclinical studies have shown that this compound exhibits significant anxiolytic effects in animal models of anxiety disorders. The mechanism of action appears to involve modulation of the GABAergic system, which is a key pathway in the regulation of anxiety.

In addition to its anxiolytic properties, {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine has also been investigated for its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by progressive neuronal loss and dysfunction. Preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inhibiting apoptosis in neuronal cells.

The safety profile of {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine is another important aspect of its evaluation. Preclinical toxicity studies have indicated that it has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The development of new therapeutic agents often involves optimizing the chemical structure to enhance specific properties while minimizing adverse effects. In the case of {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine, ongoing research is focused on refining its structure to improve its potency and selectivity for specific receptors or pathways. This includes exploring different substituents on the benzodiazole ring and the difluorocyclobutyl group to achieve optimal pharmacological activity.

Beyond its potential as a standalone therapeutic agent, {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine may also serve as a valuable lead compound for the development of new drugs. Its unique structural features provide a platform for further chemical modifications and derivatization strategies that can yield a diverse array of compounds with varied biological activities.

In conclusion, {1-2-(1H-1,3-benzodiazol-2-yl)ethyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2229561-36-6) represents a promising compound with potential applications in multiple therapeutic areas. Its unique combination of structural elements offers opportunities for both immediate clinical use and further drug development efforts. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the field of medicinal chemistry and pharmaceutical science.